Cas no 347146-79-6 (Isoquinoline-4-sulfonyl chloride)

• Product Name: Isoquinoline-4-sulfonyl chloride
• CAS No: 347146-79-6
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 2823180
• Update Time: 2025-09-26

Isoquinoline-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• ISOQUINOLINE-4-SULFONYL CHLORIDE
• 4-isoquinolinesulfonyl chloride
• Isoquinoline-4-sulfonyl chloride

• Inchi： 1S/C9H6ClNO2S/c10-14(12,13)9-6-11-5-7-3-1-2-4-8(7)9/h1-6H
• InChI Key： PJWQXJJFRKPPSD-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC=C2C=CC=CC=12)(=O)=O

Computed Properties

• Exact Mass: 226.9807773 g/mol
• Monoisotopic Mass: 226.9807773 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4
• Molecular Weight: 227.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives